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Compound of Interest

Compound Name: Undecenoyl chloride

Cat. No.: B1583328

An In-depth Technical Guide to the Safe Handling of Undecenoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for
undecenoyl chloride (CAS 38460-95-6). Adherence to these protocols is critical to ensure
personnel safety and maintain the integrity of research and development activities.

Chemical Identification and Properties

Undecenoyl chloride, also known as 10-undecenoyl chloride, is a reactive acyl chloride
used in various organic syntheses, including the production of pharmaceuticals, agrochemicals,
and specialty polymers.[1][2][3] Its structure features a terminal double bond and a highly
reactive carbonyl chloride group.[4]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C11H1oCIO [4115][6]
Molecular Weight 202.72 g/mol [21[4]6]1[71[8]
Appearance Colorless to pale yellow liquid [11[2]

Odor Pungent [1]

Boiling Point 120-122 °C at 10 mmHg [4117]
Density 0.944 g/mL at 25 °C [7]

Flash Point 93 °C (199.4 °F) [7]

Vapor Density

6.99 (relative to air)

[4]

Hazard Identification and Classification

Undecenoyl chloride is a hazardous substance that poses significant risks upon exposure. It

is classified as a combustible, corrosive material and a lachrymator (a substance that causes

tearing).[5] The primary hazards are associated with its high reactivity, particularly with

moisture.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
H314: Causes severe skin
Skin Corrosion/Irritation 1B/1C burns and eye damage[4][9]
[10][11]
. H314: Causes severe skin
Serious Eye Damage 1
burns and eye damage
Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation

Combustible Liquid

H227: Combustible liquid[5]

Corrosive to Metals

H290: May be corrosive to
metals[10]

Signal Word: Danger[5][9]

Key Reactivity Hazards:

o Reaction with Water: Reacts exothermically and rapidly with water and moisture to produce

hydrogen chloride (HCI) gas and 10-undecenoic acid.[4] This reaction is instantaneous and

makes the compound unsuitable for aqueous systems.[4]

¢ Incompatible Materials: Avoid contact with water, strong bases, alcohols, and oxidizing

agents.[4][12]

e Thermal Decomposition: Thermal decomposition can release irritating and toxic gases and

vapors, such as hydrogen chloride and carbon monoxide.[5][13]

Safe Handling and Storage Protocols

Proper handling and storage are paramount to minimizing exposure risks.

Engineering Controls

o Work exclusively in a well-ventilated area, preferably within a certified chemical fume hood.

[41[12][14]
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o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.[5][10][12]

» Use a closed system whenever possible to minimize the release of vapors.[10][15]

o Employ spark-proof and explosion-proof equipment, and take measures to prevent the
buildup of electrostatic charge.[10][14]

Handling Procedures

A systematic approach to handling ensures safety at every step. The following workflow should
be adopted:
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(See PPE Diagram)
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Caption: General workflow for handling undecenoyl chloride.
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Storage Requirements

o Store containers tightly closed in a dry, cool, and well-ventilated area designated for
corrosives.[5][14]

e Maintain an inert atmosphere (e.g., nitrogen or argon) within the container to prevent
hydrolysis.[4]

e The recommended storage temperature is below 15°C.[4]
» Keep away from heat, sparks, open flames, and other ignition sources.[5][12]

» Store separately from incompatible materials such as water, strong bases, and alcohols.[4]
[12][14]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent skin, eye, and respiratory exposure.

Mandatory Personal Protective Equipment

Impervious chemical-resistant gloves (e.g., Butyl rubber, Viton).
Inspect prior to use.

Chemical safety goggles conforming to EN166
AND a face shield (8-inch minimum).

Fire/flame resistant lab coat or long-sleeved clothing.
Impervious apron and boots if required.

Use a NIOSH/MSHA or EN 149 approved respirator
if exposure limits are exceeded or irritation occurs.
(e.g., full-facepiece with organic vapor cartridge)

Click to download full resolution via product page
Caption: Required PPE for handling undecenoyl chloride.

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to EN
166 or NIOSH standards) and a face shield.[5][10][13][14]
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» Skin Protection: Handle with impervious gloves that have been inspected prior to use.[5][14]
Wear fire/flame resistant and impervious clothing, such as a lab coat and long-sleeved
garments.[5][12][14]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate organic vapor cartridge (e.g., Type ABEK).[5][14] All
respirator use must comply with local regulations.[10]

First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure. Always seek
immediate medical attention after any exposure.[5][10][15]

1. Immediately remove all contaminated clothing.
2. Flush skin with plenty of water for at least 15 minutes,

—  — P

IMMEDIATELY CALL A POISON CENTER OR DOCTOR/PHYSICIAN

1. Immediately flush eyes with plenty of water for at least 15 minutes, including under eyehdsj
2. R

emove contact lenses if present and easy to do. 2. Do NOT in

e mouth with w
omiting
3. Never give anything by mouth to an unconscious person

Click to download full resolution via product page
Caption: First aid decision tree for undecenoyl chloride exposure.

 Inhalation: Move the person to fresh air at once.[14][16] If breathing has stopped or is
difficult, provide artificial respiration or oxygen.[5][14] Do not use the mouth-to-mouth
method.[5][12] Get emergency medical help immediately.[10][14][15]
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» Skin Contact: Immediately remove all contaminated clothing.[5][14] Wash the affected skin
with plenty of water for at least 15 minutes.[5] Call a physician immediately.[5]

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[5][14] Remove contact lenses if present and easy to do so.[14] Immediate medical
attention is required.[5]

 Ingestion: Rinse mouth with water.[5][14] Do NOT induce vomiting.[5][10][14] Ingestion can
cause severe swelling and damage to delicate tissues with a danger of perforation.[5][12]
Call a physician or poison control center immediately.[5][16]

Spill and Disposal Procedures
Spill Containment and Cleanup

o Evacuate personnel to a safe area, keeping people upwind of the spill.[5][12]

e Remove all sources of ignition and prevent heat, sparks, or flames from reaching the
material.[5][12][14]

o Ventilate the area of the spill.[13]

» Contain the spill using an inert, non-combustible absorbent material such as dry sand or
earth.[5][10][13] Do not use combustible materials like sawdust.

o Use spark-proof tools to collect the absorbed material into a suitable, closed container for
disposal.[10][14]

e Do not allow the substance to be released into the environment or enter sewer systems.[5]
[14]

Waste Disposal

» Dispose of waste contents and containers at an approved waste disposal plant in
accordance with all applicable local, state, and federal regulations.[5][10][14]

o Combustible packaging materials may be disposed of via controlled incineration with flue gas
scrubbing.[14]
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Toxicological Information

While specific toxicological studies on undecenoyl chloride are limited, the primary danger
stems from its corrosive properties.[4]

¢ Acute Effects: The substance causes severe burns to the skin, eyes, and mucous
membranes.[5][11] Inhalation may cause respiratory irritation. Symptoms of overexposure
can include headache, dizziness, nausea, and vomiting.[5][12] Ingestion is contraindicated
for gastric lavage or emesis due to the risk of esophageal or stomach perforation.[5][12]

o Chronic Effects: No data is available on carcinogenicity, mutagenicity, or reproductive toxicity.
[5][12] The toxicological properties have not been fully investigated.[5][12]

This guide is intended for informational purposes for trained professionals. Always refer to the
most current Safety Data Sheet (SDS) for undecenoyl chloride provided by the manufacturer
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety precautions and handling guidelines for
undecenoyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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